6-chloro-N-methyl-N-(thiophen-2-ylmethyl)pyridine-3-sulfonamide

• IUPAC Name: 6-chloro-N-methyl-N-(thiophen-2-ylmethyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C11H11ClN2O2S2/c1-14(8-9-3-2-6-17-9)18(15,16)10-4-5-11(12)13-7-10/h2-7H,8H2,1H3
• InChI Key: YGLBPKZKZAODGN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CS1)S(=O)(=O)C2=CN=C(C=C2)Cl
• Molecular Formula: C11H11ClN2O2S2
• Molecular Weight: 302.8 g/mol

Description

The compound “6-chloro-N-methyl-N-(thiophen-2-ylmethyl)pyridine-3-sulfonamide” belongs to the class of organic compounds known as sulfonamides. Sulfonamides are compounds containing a sulfonamide group, which is a functional group characterized by a sulfur atom connected to two oxygen atoms (double bond) and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring, a sulfonamide group, and a thiophene ring. The presence of these functional groups would impart certain chemical properties to the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its molecular structure. For example, the presence of the sulfonamide group would likely make this compound polar and capable of forming hydrogen bonds.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some sulfonamides are used as antibiotics and work by inhibiting the growth of bacteria by acting as competitive inhibitors of p-aminobenzoic acid in the folic acid metabolism cycle.

Future Directions

The future directions for research on this compound would depend on its intended use and how well it performs in that role. For example, if it’s being studied as a potential antibiotic, future research might focus on testing its efficacy against different types of bacteria.